Cas no 392300-56-0 (N-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)propanamide)

• Product Name: N-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)propanamide
• CAS No: 392300-56-0
• MF: C₁₅H₁₆N₄O₂S₂
• MW: 348.443140029907
• CID: 5842737
• PubChem ID: 977339
• Update Time: 2025-10-28

N-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(5-((2-(indolin-1-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)propionamide
• N-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)propanamide
• Propanamide, N-[5-[[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
• N-[5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]propanamide
• F0417-1624
• Oprea1_682211
• AKOS000655924
• 392300-56-0

• Inchi： 1S/C15H16N4O2S2/c1-2-12(20)16-14-17-18-15(23-14)22-9-13(21)19-8-7-10-5-3-4-6-11(10)19/h3-6H,2,7-9H2,1H3,(H,16,17,20)
• InChI Key： NWHUAOBBGCVASI-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(N2C3=C(C=CC=C3)CC2)=O)S1)(=O)CC

Computed Properties

• Exact Mass: 348.07146811g/mol
• Monoisotopic Mass: 348.07146811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 9.20±0.50(Predicted)

Additional information on N-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)propanamide

Introduction to N-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)propanamide and Its Significance in Modern Chemical Biology

N-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)propanamide, a compound with the CAS number 392300-56-0, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers. The intricate structure of this molecule, characterized by its 1,3,4-thiadiazole core and the presence of a 2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl side chain, positions it as a versatile scaffold for drug discovery and development.

The 1,3,4-thiadiazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. This heterocyclic compound is frequently incorporated into drug molecules due to its stability and the ability to modulate biological pathways. In particular, the sulfanyl group attached to the thiadiazole ring enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical design.

The 2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl side chain adds an additional layer of complexity to the molecule. Indole derivatives are well-known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The oxoethyl group further modifies the electronic properties of the indole ring, potentially influencing its interactions with biological targets. This combination of structural elements makes N-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)propanamide a compelling candidate for further investigation.

In recent years, there has been growing interest in exploring the therapeutic potential of thiadiazole derivatives. These compounds have shown promise in various preclinical studies as inhibitors of enzymes and receptors involved in pathogenic processes. For instance, some thiadiazole-based molecules have demonstrated efficacy against bacterial infections by targeting essential bacterial enzymes. The sulfanyl group in N-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)propanamide is particularly noteworthy for its potential role in enhancing binding affinity to biological targets.

The indole moiety within this compound has also been extensively studied for its pharmacological properties. Indole derivatives are known to interact with a variety of receptors and enzymes in the body. For example, certain indole-based compounds have been shown to modulate neurotransmitter activity, which could make them useful in treating neurological disorders. The presence of the oxoethyl group in the side chain further fine-tunes the pharmacological profile of this molecule by influencing its metabolic stability and distribution.

The synthesis of N-(5-{[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)propanamide involves multiple steps that require precise control over reaction conditions and reagent selection. The construction of the thiadiazole ring is a critical step in this synthesis process. Typically, this involves condensation reactions between appropriate precursors under controlled conditions to ensure high yield and purity. The subsequent introduction of the sulfanyl group and the indole-derived side chain further demands careful optimization to achieve the desired molecular structure.

The pharmacokinetic properties of this compound are also an area of active research. Understanding how N-(5-{[2-(2,3-dihydro-1H-indol-1-y)]l)-propanamide] behaves within living systems is crucial for determining its potential as a therapeutic agent. Factors such as absorption rate، distribution，metabolism،and excretion (ADME) need to be thoroughly evaluated to assess its bioavailability and potential side effects. Advanced computational methods are often employed to predict these properties before conducting expensive experimental studies.

In conclusion，N-(5-{[propanamide]sulfanyl}-thiadiazol-indol) represents a significant contribution to the field of chemical biology。 Its unique structural features，including the 1，
3，4-thiadiazole core and indole-derived side chain，make it a promising candidate for further exploration。 Ongoing research aims to elucidate its biological activities and develop novel therapeutic applications。 As our understanding of molecular interactions continues to evolve，compounds like N-(5-{[
indol]-
thiadiazol>}propanamide are poised to play a crucial role in shaping future treatments。